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Introduction
Lactamide MEA (N-(2-hydroxyethyl)lactamide), CAS number 5422-34-4, is a versatile chemical

compound utilized across various industries, notably in cosmetics and personal care products.

[1][2][3][4] Its efficacy as a humectant, conditioning agent, and emulsifier is intrinsically linked to

its fundamental physical properties.[1][2] This technical guide provides an in-depth overview of

the core physical characteristics of Lactamide MEA, complete with methodologies for their

determination, to support research, formulation, and quality control activities.

Core Physical Properties
The physical state of Lactamide MEA at ambient conditions is a liquid, often described as

viscous and ranging in color from light yellow to orange.[1][5] A summary of its key quantitative

physical properties is presented in Table 1.

Table 1: Summary of Quantitative Physical Properties of Lactamide MEA
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Physical Property Value Units Conditions

Molecular Formula C₅H₁₁NO₃ - -

Molecular Weight 133.15 g/mol -

Boiling Point 380.00 °C at 760.00 mm Hg

Density 1.182 - 1.186 g/cm³ Not Specified

Refractive Index 1.475 - 1.481 - Not Specified

Melting Point No Data Available °C -

Viscosity No Data Available mPa·s -

Solubility in Water Very Soluble - Not Specified

Data compiled from multiple sources.[5][6][7]

Detailed Experimental Protocols
Accurate determination of physical properties is paramount for consistent product quality and

performance. The following sections detail standardized methodologies for measuring the key

physical parameters of liquid compounds such as Lactamide MEA.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A standard method for this determination is outlined in

ASTM D1120.[2]

Experimental Workflow for Boiling Point Determination
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Caption: Generalized workflow for boiling point determination.
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Methodology:

Apparatus Setup: A round-bottom flask is fitted with a reflux condenser and a calibrated

thermometer. The flask is placed in a heating mantle.

Sample Preparation: A measured volume of the liquid sample is placed in the flask along

with boiling chips to ensure smooth boiling.

Heating: The sample is heated until it reaches a steady reflux.

Temperature Reading: The temperature is recorded when it remains constant, indicating the

equilibrium boiling point.

Pressure Correction: The observed boiling point is corrected to standard atmospheric

pressure.

Determination of Density
Density is the mass per unit volume of a substance. For liquids, a common and precise method

is the use of a digital density meter, as described in ASTM D4052.[3] This method utilizes an

oscillating U-tube.

Methodology:

Calibration: The instrument is calibrated using two standards of known density, typically dry

air and distilled water.

Sample Injection: A small volume of the Lactamide MEA sample is injected into the

thermostatted measuring cell.

Measurement: The instrument measures the oscillation period of the U-tube containing the

sample. This period is directly related to the density of the sample.

Data Acquisition: The density value is displayed by the instrument. The measurement is

typically repeated to ensure accuracy.

Determination of Refractive Index
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The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a fundamental property used for identification and purity

assessment. A digital refractometer is a common instrument for this measurement.

Methodology:

Calibration: The refractometer is calibrated using a standard with a known refractive index,

often distilled water.

Sample Application: A few drops of the Lactamide MEA sample are placed on the prism

surface of the refractometer.

Measurement: The instrument illuminates the sample and measures the critical angle of total

internal reflection. This angle is used to calculate the refractive index.

Temperature Control: The temperature is controlled and recorded, as the refractive index is

temperature-dependent.

Determination of Water Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

For a qualitative assessment, visual inspection is used. For quantitative measurement, the flask

method described in OECD Guideline 105 is suitable for substances with solubility above 10⁻²

g/L.[8][9]

Methodology:

Sample Preparation: An excess amount of Lactamide MEA is added to a known volume of

water in a flask.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

reach equilibrium.

Phase Separation: The undissolved portion is separated from the aqueous solution by

centrifugation or filtration.

Analysis: The concentration of Lactamide MEA in the clear aqueous phase is determined

using a suitable analytical technique (e.g., chromatography, spectroscopy).
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Determination of Viscosity
Viscosity is a measure of a fluid's resistance to flow. For transparent liquids like Lactamide

MEA, a glass capillary viscometer can be used according to ASTM D445.[1]

Methodology:

Viscometer Selection: A calibrated glass capillary viscometer of the appropriate size for the

expected viscosity is chosen.

Sample Charging: The viscometer is filled with the Lactamide MEA sample and placed in a

constant temperature bath until thermal equilibrium is reached.

Flow Time Measurement: The time taken for the liquid to flow between two marked points on

the viscometer under gravity is measured.

Calculation: The kinematic viscosity is calculated by multiplying the flow time by the

viscometer calibration constant. The dynamic viscosity can then be calculated by multiplying

the kinematic viscosity by the density of the liquid.

Structure-Property Relationships
The molecular structure of Lactamide MEA, featuring a hydroxyl group, an amide group, and a

short alkyl chain, dictates its physical properties.
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Molecular Structure of Lactamide MEA

Resulting Physical Properties
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Caption: Influence of functional groups on physical properties.

The presence of both hydroxyl and amide groups allows for strong intermolecular hydrogen

bonding, which contributes to its relatively high boiling point and viscosity. These same

functional groups are responsible for its high affinity for water, leading to its excellent solubility

and humectant properties.

Conclusion
This guide has provided a detailed overview of the key physical properties of Lactamide MEA

and the standard experimental protocols for their determination. The tabulated data and

methodologies serve as a valuable resource for professionals in research, drug development,

and formulation science, enabling a deeper understanding and more effective application of

this versatile compound. The provided workflows and structure-property relationship diagram

offer a clear visual representation of these concepts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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